![molecular formula C23H23FN4OS B6480744 N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide CAS No. 1223841-01-7](/img/structure/B6480744.png)
N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide” is a chemical compound with the molecular formula C23H23FN4O . It has a molecular weight of 390.5 g/mol . The IUPAC name for this compound is N-benzyl-1-[6-(4-fluorophenyl)pyridazin-3-yl]piperidine-4-carboxamide .
Molecular Structure Analysis
The InChI string for this compound is InChI=1S/C23H23FN4O/c24-20-8-6-18(7-9-20)21-10-11-22(27-26-21)28-14-12-19(13-15-28)23(29)25-16-17-4-2-1-3-5-17/h1-11,19H,12-16H2,(H,25,29) . The Canonical SMILES for this compound is C1CN(CCC1C(=O)NCC2=CC=CC=C2)C3=NN=C(C=C3)C4=CC=C(C=C4)F .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 390.5 g/mol . It has a XLogP3-AA value of 3.3 , indicating its partition coefficient between octanol and water, which is a measure of its lipophilicity. It has one hydrogen bond donor and five hydrogen bond acceptors . The compound has five rotatable bonds . Its exact mass and monoisotopic mass are both 390.18558953 g/mol . The topological polar surface area is 58.1 Ų , and it has 29 heavy atoms . The compound has a formal charge of 0 and a complexity of 511 .
Scientific Research Applications
N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide has been studied for its potential applications in a variety of scientific research fields. In medicinal chemistry, it has been studied as a potential lead compound for drug discovery. In biochemistry, it has been studied as a potential inhibitor of certain enzymes and as a potential modulator of protein-protein interactions. In addition, this compound has been studied as a potential inhibitor of certain cancer cell lines and as a potential therapeutic agent for a variety of diseases.
Mechanism of Action
The mechanism of action of N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes and as a modulator of protein-protein interactions. It is thought that this compound binds to the active site of certain enzymes, which prevents the enzymes from catalyzing their reactions. In addition, this compound is believed to interact with certain proteins and alter their conformation, which can affect their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it is believed to act as an inhibitor of certain enzymes and as a modulator of protein-protein interactions. In addition, this compound has been studied for its potential to inhibit certain cancer cell lines and to act as a potential therapeutic agent for a variety of diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide in lab experiments include its low cost, its availability, and its potential to act as an inhibitor of certain enzymes and as a modulator of protein-protein interactions. The limitations of using this compound in lab experiments include its toxicity, its limited solubility in water, and its potential to interact with other compounds, which can lead to unexpected results.
Future Directions
The potential applications of N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide are vast, and there are many future directions for research. These include further studies of its potential use as an inhibitor of certain enzymes and as a modulator of protein-protein interactions, as well as further studies of its potential to inhibit certain cancer cell lines and to act as a potential therapeutic agent for a variety of diseases. Additionally, further studies of its potential toxicity and its potential interactions with other compounds are necessary to fully understand its potential applications.
Synthesis Methods
N-benzyl-1-{6-[(3-fluorophenyl)sulfanyl]pyridazin-3-yl}piperidine-4-carboxamide can be synthesized in a variety of ways, but the most common method is to use a condensation reaction between a sulfonamide and an aldehyde. The reaction begins with the formation of an imine, which is then followed by an intramolecular cyclization reaction to form the pyridazinone ring. The final step of the reaction involves the addition of a benzyl group to the nitrogen atom, which completes the synthesis of this compound.
properties
IUPAC Name |
N-benzyl-1-[6-(3-fluorophenyl)sulfanylpyridazin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN4OS/c24-19-7-4-8-20(15-19)30-22-10-9-21(26-27-22)28-13-11-18(12-14-28)23(29)25-16-17-5-2-1-3-6-17/h1-10,15,18H,11-14,16H2,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFVDQPYQYFMCHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=CC=CC=C2)C3=NN=C(C=C3)SC4=CC=CC(=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.